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Compound of Interest

Compound Name: 2,2'-Azobis(2-methylpropionitrile)

Cat. No.: B3424327

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 2,2'-Azobis(2-
methylpropionitrile), also known as AIBN. The following procedural guidance is designed to
ensure the safe and effective use of this compound in a laboratory setting.

Properties and Hazards of AIBN

2,2'-Azobis(2-methylpropionitrile) is a white crystalline powder commonly used as a radical
initiator in polymerization processes.[1] It is crucial to understand its properties and hazards to
handle it safely.

Property Value

Synonyms AIBN, Azobisisobutyronitrile

CAS Number 78-67-1

Molecular Formula C8H12N4

Molecular Weight 164.21 g/mol

Appearance White crystalline powder[1][2]
Melting Point 99 - 104 °C (decomposes)[1][2]
Solubility Soluble in methanol and ethanol[3]
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AIBN poses several significant hazards that require stringent safety measures.[4] It is a highly
flammable solid and is at risk of explosion when subjected to shock, friction, fire, or other
ignition sources.[2][4] The substance is also toxic if swallowed and harmful if inhaled.[4]

Hazard Classification (GHS) Category

Self-reactive chemicals Type C, Heating may cause a fire[5][6]
Acute toxicity, Oral Category 4, Harmful if swallowed[5]
Acute toxicity, Inhalation Category 4, Harmful if inhaled[5]
Aquatic hazard (acute) Category 2, Toxic to aquatic life[5]

Category 3, Harmful to aquatic life with long

Aquatic hazard (chronic) lasting effects[5][6]

Operational Plan: Safe Handling of AIBN

Adherence to the following step-by-step protocol is mandatory for the safe handling of AIBN in
a laboratory environment.

Engineering Controls and Preparation

» Ventilation: Always handle AIBN in a properly functioning chemical fume hood with an
average face velocity of at least 100 feet per minute.[2][6]

o Safety Equipment: Ensure an eyewash station and a safety shower are readily accessible in
the work area.[2][4]

« Ignition Sources: Eliminate all potential ignition sources. Use spark-proof tools and
explosion-proof equipment.[2][7] Prohibit smoking in the handling area.[5][6]

o Storage: Store AIBN in a tightly closed container in a cool, dry, and well-ventilated area,
preferably refrigerated (2-8 °C).[2] Store under an inert gas like nitrogen.[2]

Required Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is required to prevent exposure.
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PPE Type Specification

Chemical splash goggles and a face shield are

Eye/Face )
required.

Compatible chemical-resistant gloves (e.g.,
Hand nitrile gloves).[4] Discard gloves immediately

upon contamination.[8]

A chemical-resistant apron or a complete

Body ] )
protective suit.

A NIOSH/MSHA-approved air-purifying dust or
Respiratory mist respirator (or European Standard EN 149

equivalent) is necessary.[2][7]

Handling Procedure

o Don PPE: Before handling, put on all required personal protective equipment as specified in

the table above.

o Transfer: Conduct all transfers and weighing of AIBN powder within a chemical fume hood to
avoid inhalation of dust.[2]

e Avoid Contamination: Do not allow AIBN to come into contact with incompatible materials
such as strong oxidizing agents, acids, aldehydes, alcohols, and alkali metals.[4][6]

o Cleaning: After handling, wash hands and any exposed skin thoroughly.[5]

Accidental Release Measures

In the event of a spill, follow these procedures:
» Evacuate: Immediately evacuate non-essential personnel from the area.[4]
» Ventilate: Ensure the area is well-ventilated.

o Containment: Wearing full PPE, contain the spill. Prevent the powder from becoming

airborne.
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e Cleanup: For small spills, use a spark-proof tool to sweep or vacuum the material into a
suitable, labeled disposal container.[2] Avoid raising dust.[4] For larger spills, contact your
institution's environmental health and safety department.

o Decontamination: After material pickup is complete, wash the spill site.[4]

Disposal Plan: AIBN and Contaminated Materials

Proper disposal of AIBN and any contaminated materials is critical to ensure safety and
environmental protection.

e \Waste Collection:

o Collect waste AIBN and any materials contaminated with it (e.g., gloves, weighing paper,
pipette tips) in a designated, closable, and clearly labeled waste container.[2]

o For unused AIBN, it is recommended to dissolve it in a solvent like toluene to reduce its
shock sensitivity before placing it in a waste container.[9]

e Labeling:

o Clearly label the waste container with "Hazardous Waste," the full chemical name "2,2'-
Azobis(2-methylpropionitrile),” and any other identifiers required by your institution.

o Storage of Waste:

o Store the hazardous waste container in a cool, secure, and well-ventilated area, away
from incompatible materials.

» Final Disposal:

o Arrange for disposal through a licensed professional waste disposal service.[4] Always
observe all federal, state, and local environmental regulations.[3][4] Do not attempt to
dispose of AIBN down the drain or in regular trash.[10]

Visual Workflow for Safe Handling
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The following diagram illustrates the logical workflow for the safe handling of 2,2'-Azobis(2-
methylpropionitrile) from preparation to disposal.

Click to download full resolution via product page

Caption: Workflow for the safe handling of AIBN.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. chemimpex.com [chemimpex.com]
. img.guidechem.com [img.guidechem.com]
. 2,2 -Azobis(2-methylpropionitrile) 98 78-67-1 [sigmaaldrich.com]

. terpconnect.umd.edu [terpconnect.umd.edu]

1

2

3

4
» 5. sigmaaldrich.com [sigmaaldrich.com]

6. static.cymitquimica.com [static.cymitquimica.com]

7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

8. cmm.centre.ug.edu.au [cmm.centre.uq.edu.au]

9. Chemjobber: Bleg: destroying 25 grams of AIBN [chemjobber.blogspot.com]
e 10. fishersci.com [fishersci.com]

» To cite this document: BenchChem. [Essential Safety and Operational Guide for 2,2'-
Azobis(2-methylpropionitrile) (AIBN)]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b3424327?utm_src=pdf-body
https://www.benchchem.com/product/b3424327?utm_src=pdf-body
https://www.benchchem.com/product/b3424327?utm_src=pdf-body-img
https://www.benchchem.com/product/b3424327?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/36105
https://img.guidechem.com/mdsd/78-67-1_1289196901312.pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/441090
https://terpconnect.umd.edu/~choi/MSDS/Sigma-Aldrich/2,2'-AZOBISISOBUTYRONITRILE.pdf
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/441090
https://static.cymitquimica.com/products/10/pdf/sds-069278.pdf
https://pim-resources.coleparmer.com/sds/44600.pdf
https://cmm.centre.uq.edu.au/files/19319/AIBN%202022%20OHS%20Website%20Long%20Information.pdf
http://chemjobber.blogspot.com/2015/08/bleg-destroying-25-grams-of-aibn.html?m=1
https://www.fishersci.com/store/msds?partNumber=AC401562500&productDescription=2+2-AZOBIS+2-METHYLPROP+250GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b3424327#personal-protective-equipment-for-handling-2-2-azobis-2-methylpropionitrile
https://www.benchchem.com/product/b3424327#personal-protective-equipment-for-handling-2-2-azobis-2-methylpropionitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3424327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

[https://www.benchchem.com/product/b3424327#personal-protective-equipment-for-
handling-2-2-azobis-2-methylpropionitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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